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Compound of Interest

Compound Name: 3-(Hydroxymethyl)cyclopentanone

Cat. No.: B15596984

Essential Safety and Handling Guide for 3-
(Hydroxymethyl)cyclopentanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, operation, and
disposal of 3-(Hydroxymethyl)cyclopentanone. The following procedures are based on the
best available data for this compound and its structural analogs, ensuring a comprehensive
approach to laboratory safety.

Immediate Safety Information

Due to the limited availability of a specific Safety Data Sheet (SDS) for 3-
(Hydroxymethyl)cyclopentanone, the following recommendations are derived from data for
the closely related compounds, cyclopentanone and 3-hydroxycyclopentanone.[1] It is
imperative to handle this chemical with caution in a well-ventilated area, adhering to good
industrial hygiene and safety practices.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect

gloves prior to use.

Prevents skin contact, which

may cause irritation.[1]

Skin and Body Protection

Flame-retardant antistatic
protective clothing, such as a

lab coat.

Protects against accidental
skin contact and potential fire
hazards from this flammable

liquid.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, use a
NIOSH-approved respirator.

Avoid breathing vapors or

mists.[1]

Hazard and Precautionary Data

The following table summarizes the known hazards based on structurally similar compounds.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemicalbook.com/msds/3-hydroxycyclopentanone.pdf
https://www.chemicalbook.com/msds/3-hydroxycyclopentanone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

Precautionary Statement

H226: Flammable liquid and vapor.

P210: Keep away from heat, hot surfaces,

sparks, open flames, and other ignition sources.

No smoking.

H315: Causes skin irritation.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective

H319: Causes serious eye irritation.

clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Physical and Chemical Properties

Property Value Source
Molecular Formula C6H1002 [2]
Molecular Weight 114.14 g/mol [2]
Appearance o]] [3]
Storage Temperature 2-8°C [3]

130 - 131 °C (for

Boiling Point
Cyclopentanone)
) 0.951 g/cm?3 at 25 °C (for
Density
Cyclopentanone)
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]

Acetate, DMSO, Acetone.
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-(Hydroxymethyl)cyclopentanone is critical for laboratory
safety.
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Workflow for Handling 3-(Hydroxymethyl)cyclopentanone

Preparation

Review Safety Data Sheet (SDS) for Analogs

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Proceed to handling

dling
\

Ground and bond container and receiving equipment

Use non-sparking tools

Dispense chemical away from ignition sources

Complete handling

Post—H€ndIing

Tightly close container

Y

Store in a cool, dry, well-ventilated area

Y

Clean work area and wash hands

Prepare for disposal

Disy‘:'osal

Collect waste in a labeled, approved container

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15596984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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